Cas no 2229430-36-6 (2-(2-fluoro-1-hydroxyethyl)-4,5-dimethylphenol)

• Product Name: 2-(2-fluoro-1-hydroxyethyl)-4,5-dimethylphenol
• CAS No: 2229430-36-6
• MF: C₁₀H₁₃FO₂
• MW: 184.207426786423
• CID: 5910112
• PubChem ID: 165613464
• Update Time: 2025-11-01

2-(2-fluoro-1-hydroxyethyl)-4,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-1-hydroxyethyl)-4,5-dimethylphenol
• 2229430-36-6
• EN300-1736166

• Inchi： 1S/C10H13FO2/c1-6-3-8(10(13)5-11)9(12)4-7(6)2/h3-4,10,12-13H,5H2,1-2H3
• InChI Key： QFTYUMYJGPWHRR-UHFFFAOYSA-N
• SMILES： FCC(C1C(=CC(C)=C(C)C=1)O)O

Computed Properties

• Exact Mass: 184.08995782g/mol
• Monoisotopic Mass: 184.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-(2-fluoro-1-hydroxyethyl)-4,5-dimethylphenol

2-(2-Fluoro-1-hydroxyethyl)-4,5-dimethylphenol: An Emerging Compound in Chemical and Pharmaceutical Research

2-(2-Fluoro-1-hydroxyethyl)-4,5-dimethylphenol (CAS No. 2229430-36-6) is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound is characterized by its fluorinated and hydroxylated functionalities, which contribute to its distinct properties and biological activities.

The chemical structure of 2-(2-fluoro-1-hydroxyethyl)-4,5-dimethylphenol consists of a phenolic ring substituted with two methyl groups at the 4 and 5 positions, a fluoro group at the 2 position of the ethyl side chain, and a hydroxyl group at the 1 position of the same side chain. This combination of functional groups imparts several interesting properties to the molecule, including enhanced solubility, stability, and reactivity.

In the realm of medicinal chemistry, 2-(2-fluoro-1-hydroxyethyl)-4,5-dimethylphenol has shown promise as a potential lead compound for the development of new therapeutic agents. Recent studies have highlighted its anti-inflammatory and antioxidant properties, which are crucial for treating various diseases such as cardiovascular disorders, neurodegenerative diseases, and cancer. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines and reduces oxidative stress in cellular models.

The pharmacological profile of 2-(2-fluoro-1-hydroxyethyl)-4,5-dimethylphenol is further enhanced by its ability to modulate key signaling pathways involved in inflammation and oxidative stress. Specifically, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in the regulation of inflammatory responses. Additionally, this compound exhibits potent scavenging activity against reactive oxygen species (ROS), making it a valuable candidate for developing treatments for oxidative stress-related conditions.

Beyond its therapeutic potential, 2-(2-fluoro-1-hydroxyethyl)-4,5-dimethylphenol has also been explored for its use in materials science and chemical synthesis. Its unique structure makes it an attractive building block for the synthesis of more complex molecules with tailored properties. For example, researchers have utilized this compound as a starting material for the synthesis of advanced polymers and coatings with improved stability and performance characteristics.

In terms of safety and environmental impact, preliminary studies suggest that 2-(2-fluoro-1-hydroxyethyl)-4,5-dimethylphenol exhibits low toxicity and minimal environmental persistence. However, further research is needed to fully assess its long-term effects on human health and the environment. Ongoing studies are focusing on optimizing the synthesis methods to improve yield and purity while minimizing environmental impact.

The future prospects for 2-(2-fluoro-1-hydroxyethyl)-4,5-dimethylphenol are promising. As research continues to uncover new applications and potential benefits, this compound is likely to play an increasingly important role in various scientific and industrial fields. Its unique combination of functional groups and biological activities make it a valuable asset for researchers aiming to develop innovative solutions to pressing health and environmental challenges.